Cas no 824394-87-8 (1H-Benzimidazole, 5,6-difluoro-2-[2-(1H-imidazol-2-yl)phenyl]-)

• Product Name: 1H-Benzimidazole, 5,6-difluoro-2-[2-(1H-imidazol-2-yl)phenyl]-
• CAS No: 824394-87-8
• MF: C₁₆H₁₀F₂N₄
• MW: 296.274209499359
• CID: 691841
• PubChem ID: 11369928
• Update Time: 2025-04-19

1H-Benzimidazole, 5,6-difluoro-2-[2-(1H-imidazol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5,6-difluoro-2-[2-(1H-imidazol-2-yl)phenyl]-
• 5,6-difluoro-2-[2-(1H-imidazol-2-yl)phenyl]-1H-benzimidazole
• 824394-87-8
• DTXSID10463864

• Inchi： 1S/C16H10F2N4/c17-11-7-13-14(8-12(11)18)22-16(21-13)10-4-2-1-3-9(10)15-19-5-6-20-15/h1-8H,(H,19,20)(H,21,22)
• InChI Key： BRAJXJGUADXFOT-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2)F

Computed Properties

• Exact Mass: 296.08735266g/mol
• Monoisotopic Mass: 296.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.4Ų